5-((4-Fluorobenzyl)thio)-4-((4-fluorophenyl)sulfonyl)-2-phenyloxazole

• IUPAC Name: 5-[(4-fluorophenyl)methylsulfanyl]-4-(4-fluorophenyl)sulfonyl-2-phenyl-1,3-oxazole
• InChI: InChI=1S/C22H15F2NO3S2/c23-17-8-6-15(7-9-17)14-29-22-21(25-20(28-22)16-4-2-1-3-5-16)30(26,27)19-12-10-18(24)11-13-19/h1-13H,14H2
• InChI Key: AENLWGDPOSFLCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=C(O2)SCC3=CC=C(C=C3)F)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C22H15F2NO3S2
• Molecular Weight: 443.5 g/mol
• CAS No.: 850926-09-9

Description

5-((4-Fluorobenzyl)thio)-4-((4-fluorophenyl)sulfonyl)-2-phenyloxazole is a useful research compound. Its molecular formula is C22H15F2NO3S2 and its molecular weight is 443.48. The purity is usually 95%.
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Scientific Research Applications

Light Harvesting and Novel Inhibitors

Compounds with structural features similar to "5-((4-Fluorobenzyl)thio)-4-((4-fluorophenyl)sulfonyl)-2-phenyloxazole" have been investigated for their potential applications in light harvesting and as novel inhibitors of specific enzymes. Quantum mechanical studies on aromatic halogen-substituted sulfonamidobenzoxazole compounds have shown potential light-harvesting properties, indicating their utility in the development of new dye-sensitized solar cells (DSSCs) and as lead compounds for novel inhibitor molecules targeting the Topoisomerase II enzyme (Sheena Mary et al., 2019).

Fluorescent Molecular Probes

Fluorescent solvatochromic dyes based on diphenyloxazoles, similar in structure to the compound of interest, have been developed for ultrasensitive applications. These compounds exhibit strong solvent-dependent fluorescence, making them suitable for developing fluorescent molecular probes to study various biological events and processes (Diwu et al., 1997).

Antimicrobial Applications

Heterocyclic compounds derived from sulfonamidobenzoxazoles have demonstrated antimicrobial properties. A study synthesized a series of new heterocyclic condensed systems with bridgehead nitrogen from the thiazolo[3,2-b][1,2,4]triazoles class, showcasing their potential as antimicrobial agents (Bărbuceanu et al., 2015).

Antioxidant and Antibacterial Agents

A series of 4-cyclopropyl-5-(2-fluorophenyl)arylhydrazono-2,3-dihydrothiazole derivatives, synthesized through semi Hantzsch cyclization, exhibited significant antioxidant and moderate antibacterial activities, indicating their potential in the development of therapeutic agents (Ghanbari Pirbasti et al., 2016).

Agricultural Applications

Sulfone derivatives containing 1,3,4-oxadiazole moieties have shown promising antibacterial activities against rice bacterial leaf blight. These compounds not only demonstrated efficacy in reducing the disease but also enhanced plant resistance, suggesting their application in agricultural disease management (Shi et al., 2015).